Cas no 25491-56-9 (9H-Purine,9-(phenylmethyl)-)

• Product Name: 9H-Purine,9-(phenylmethyl)-
• CAS No: 25491-56-9
• MF: C₁₂H₁₀N₄
• MW: 210.23460149765
• CID: 262754
• PubChem ID: 234701
• Update Time: 2025-04-19

9H-Purine,9-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,9-(phenylmethyl)-
• 9-benzylpurine
• 9-bemzyl-9H-purine
• 9-Benzyl-9H-purin
• 9-Benzyl-9H-purine
• 9-Benzyl-purin
• AC1L5SSE
• AC1Q4WR0
• CHEMBL267242
• NSC35001
• SureCN434620
• NSC-35001
• 25491-56-9
• 9H-Purine, 9-(phenylmethyl)-
• MDOUSORGCMUMBO-UHFFFAOYSA-N
• DTXSID90284034
• SCHEMBL434620

• Inchi： 1S/C12H10N4/c1-2-4-10(5-3-1)7-16-9-15-11-6-13-8-14-12(11)16/h1-6,8-9H,7H2
• InChI Key： MDOUSORGCMUMBO-UHFFFAOYSA-N
• SMILES： N1(C=NC2C=NC=NC1=2)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 210.0907
• Monoisotopic Mass: 210.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.6
• LogP: 1.87460